Sulfadoxine
Sulfadoxine
Sulfadoxine is a sulfonamide consisting of pyrimidine having methoxy substituents at the 5- and 6-positions and a 4-aminobenzenesulfonamido group at the 4-position. In combination with the antiprotozoal pyrimethamine (CHEBI:8673) it is used as an antimalarial. It has a role as an antibacterial drug and an antimalarial. It is a sulfonamide and a member of pyrimidines.
A long acting sulfonamide that is used, usually in combination with other drugs, for respiratory, urinary tract, and malarial infections.
Sulfadoxine is a Sulfonamide.
Sulfadoxine is a broad-spectrum sulfanilamide and a synthetic analog of para-aminobenzoic acid (PABA) with bacteriostatic and antimalarial properties. Sulfadoxine competes with PABA for the bacterial enzyme dihydropteroate synthase, thereby preventing the incorporation of PABA into dihydrofolic acid, the immediate precursor of folic acid. This leads to an inhibition of parasitic folic acid synthesis and de novo synthesis of purines and pyrimidines, ultimately resulting in cell growth arrest and cell death.
A long acting sulfonamide that is used, usually in combination with other drugs, for respiratory, urinary tract, and malarial infections.
Sulfadoxine is a Sulfonamide.
Sulfadoxine is a broad-spectrum sulfanilamide and a synthetic analog of para-aminobenzoic acid (PABA) with bacteriostatic and antimalarial properties. Sulfadoxine competes with PABA for the bacterial enzyme dihydropteroate synthase, thereby preventing the incorporation of PABA into dihydrofolic acid, the immediate precursor of folic acid. This leads to an inhibition of parasitic folic acid synthesis and de novo synthesis of purines and pyrimidines, ultimately resulting in cell growth arrest and cell death.
Brand Name:
Vulcanchem
CAS No.:
2447-57-6
VCID:
VC0544113
InChI:
InChI=1S/C12H14N4O4S/c1-19-10-11(14-7-15-12(10)20-2)16-21(17,18)9-5-3-8(13)4-6-9/h3-7H,13H2,1-2H3,(H,14,15,16)
SMILES:
COC1=C(N=CN=C1OC)NS(=O)(=O)C2=CC=C(C=C2)N
Molecular Formula:
C12H14N4O4S
Molecular Weight:
310.33 g/mol
Sulfadoxine
CAS No.: 2447-57-6
Cat. No.: VC0544113
Molecular Formula: C12H14N4O4S
Molecular Weight: 310.33 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | Sulfadoxine is a sulfonamide consisting of pyrimidine having methoxy substituents at the 5- and 6-positions and a 4-aminobenzenesulfonamido group at the 4-position. In combination with the antiprotozoal pyrimethamine (CHEBI:8673) it is used as an antimalarial. It has a role as an antibacterial drug and an antimalarial. It is a sulfonamide and a member of pyrimidines. A long acting sulfonamide that is used, usually in combination with other drugs, for respiratory, urinary tract, and malarial infections. Sulfadoxine is a Sulfonamide. Sulfadoxine is a broad-spectrum sulfanilamide and a synthetic analog of para-aminobenzoic acid (PABA) with bacteriostatic and antimalarial properties. Sulfadoxine competes with PABA for the bacterial enzyme dihydropteroate synthase, thereby preventing the incorporation of PABA into dihydrofolic acid, the immediate precursor of folic acid. This leads to an inhibition of parasitic folic acid synthesis and de novo synthesis of purines and pyrimidines, ultimately resulting in cell growth arrest and cell death. |
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| CAS No. | 2447-57-6 |
| Molecular Formula | C12H14N4O4S |
| Molecular Weight | 310.33 g/mol |
| IUPAC Name | 4-amino-N-(5,6-dimethoxypyrimidin-4-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C12H14N4O4S/c1-19-10-11(14-7-15-12(10)20-2)16-21(17,18)9-5-3-8(13)4-6-9/h3-7H,13H2,1-2H3,(H,14,15,16) |
| Standard InChI Key | PJSFRIWCGOHTNF-UHFFFAOYSA-N |
| SMILES | COC1=C(N=CN=C1OC)NS(=O)(=O)C2=CC=C(C=C2)N |
| Canonical SMILES | COC1=C(N=CN=C1OC)NS(=O)(=O)C2=CC=C(C=C2)N |
| Appearance | Solid powder |
| Melting Point | 190-194 °C 190 - 194 °C |
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